Gallium trichloride
Cat. No. B089036
CAS RN:
13450-90-3
M. Wt: 176.08 g/mol
InChI Key: UPWPDUACHOATKO-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Gallium trichloride is a colorless solid that forms needle-like crystals . It is a Lewis acid catalyst used in various transformations, including the ring opening and recyclization of epoxides and the trimerization of alkynes . It is also used to detect solar neutrinos .
Synthesis Analysis
Gallium trichloride can be prepared from the elements by heating gallium metal in a stream of chlorine . It can also be prepared by heating gallium oxide with thionyl chloride . Another method involves the nitradation of a Gallium-EDTA complex at different temperatures in an ammonia atmosphere .Molecular Structure Analysis
As a solid, gallium trichloride adopts a bitetrahedral structure with two bridging chlorides . Its structure resembles that of aluminium tribromide .Chemical Reactions Analysis
Gallium trichloride is a Lewis acid catalyst used in the Friedel–Crafts reaction and in carbogallation reactions of compounds with a carbon-carbon triple bond . It is a precursor to organogallium reagents . It also reacts with hydrogen chloride to form gallium trichloride and dihydrogen , and with dichlorine to form gallium trichloride .Physical And Chemical Properties Analysis
Gallium trichloride is typically found as a colorless to pale yellow solid at room temperature . It has a melting point of around 77.9°C and a boiling point of approximately 201°C . It is soluble in common organic solvents like benzene and chloroform .Scientific Research Applications
Gallium trichloride is used as a catalyst in organic synthesis, such as in the hydroamination of alkynes with aromatic amines, showing selectivity for Markovnikov products (Li et al., 2012).
It catalyzes the exhaustive α-ethynylation of 1-silylacetylenes, enabling the formation of mono-, di-, and triethynylated products (Amemiya & Yamaguchi, 2007).
Gallium trichloride plays a role in the development of anticancer drugs, such as in the interaction of Tris(8-quinolinolato)gallium(III) with serum proteins (Hummer et al., 2012).
It is used in chemical vapor deposition (CVD) processes for the synthesis of Ga2O3 thin films, as explored in studies synthesizing fluorinated aminoalkoxide and iminoalkoxide gallium complexes (Chi et al., 2004).
Gallium trichloride is employed in electrochemical studies, such as the study of gallium deposition from chlorogallate melts (Verbrugge & Carpenter, 1990).
It has been used in reactions involving radical mediators, as demonstrated in the triethylborane-induced radical reactions with gallium hydride reagent HGaCl2 (Mikami et al., 2001).
Gallium trichloride finds application in materials science, for instance, in the preparation of high-purity gallium metal for semiconductor devices (Goldsmith et al., 1962).
Its role in organic light-emitting diodes (OLEDs) has been investigated, highlighting its potential as an emitting or electron transport material in OLED fabrication (Hamada et al., 1998).
Safety And Hazards
Future Directions
The application of gallium-based liquid metals in catalysis has received great attention in recent years . Gallium-based liquid metal catalysts exhibit high selectivity and low energy consumption . Future prospects include the integration of several characteristics of multiphase catalysis with those of homogeneous catalysis .
properties
IUPAC Name |
trichlorogallane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Ga/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPWPDUACHOATKO-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Ga](Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3Ga, GaCl3 |
Source
|
| Record name | GALLIUM TRICHLORIDE | |
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| Record name | gallium trichloride | |
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DSSTOX Substance ID |
DTXSID8031360 |
Source
|
| Record name | Gallium trichloride | |
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Molecular Weight |
176.08 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Gallium trichloride appears as colorless needles. Used as a raw material in the production of metallic gallium and in the processing of mono crystal semiconductor compounds. (EPA, 1998), Other Solid, Hygroscopic solid; Soluble in water; [Merck Index] White crystalline solid; [MSDSonline] |
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Boiling Point |
394 °F at 760 mmHg (EPA, 1998), 201 °C |
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Solubility |
Sol in benzene, carbon tetrachloride, and carbon disulfide., In water, >800 g/l, temp not specified |
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Density |
2.47 at 77 °F (EPA, 1998) - Denser than water; will sink, 2.47, Density: 2.36 @ 80 °C/80 deg (Liquid); Deliquescent |
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| Record name | GALLIUM TRICHLORIDE | |
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Vapor Pressure |
0.38 [mmHg], 0.38 mm Hg @ 25 °C |
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| Record name | Gallium trichloride | |
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Mechanism of Action |
There are no reports of any evidence for the presence of a homeostatic mechanism for gallium in mammals. |
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| Record name | GALLIUM TRICHLORIDE | |
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Product Name |
Gallium trichloride | |
Color/Form |
Colorless needles or glassy solid | |
CAS RN |
13450-90-3 |
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| Record name | GALLIUM TRICHLORIDE | |
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Melting Point |
172 °F (EPA, 1998), 77.9 °C, MP: 44.4 °C /Hydrate/ |
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| Record name | GALLIUM TRICHLORIDE | |
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Citations
For This Compound
1,880
Citations
… in the Raman spectrum of gallium trichloride dissolved in phosphorus tri~hloride.~ Nuclear quadrupole resonance measurements on solid gallium trichloride have been interpreted in …
Number of citations: 11
pubs.rsc.org
The unsaturated and saturated pressures of gallium trichloride vapor were measured by the static method with membrane-gauge manometers in wide pressure (0.2–760 Torr) and …
Number of citations: 11
link.springer.com
Gas electron diffraction data for monomeric GaCl3, monomeric InCl3 and PbCl4 have been recorded with nozzle temperatures of about 380, 480 and 20 C respectively. The data for …
Number of citations: 26
pubs.rsc.org
The reaction of gallium trichloride and methanol under atmospheric pressure chemical vapor deposition conditions leads to the production of gallium oxide thin films on a variety of …
Number of citations: 78
pubs.acs.org
… Here we wish to report the highly selective disulfidation of terminal alkynes with disulfide in the presence of gallium trichloride to give (E)-1,2-dithio-1-alkenes (E/Z > 20/1). … Table 2 …
Number of citations: 121
pubs.acs.org
… The gallium trichloride was prepared using the procedure recommended for gallium tribromide by Greenwood and Worrall.6 Final purification was accomplished by repeated passes …
Number of citations: 22
pubs.acs.org
The phase diagrams for the methyl chloride-gallium chloride system were determined at threetemperatures,—78.5,—64 and—50. A 1: 1 addition compound exists in the solution phase …
Number of citations: 47
pubs.acs.org
… As gallium trichloride is hydrolyzed very fast in air and the presence … This is supported by our earlier work on gallium trichloride … Gallium trichloride hydrolyzes in air to generate the active …
Number of citations: 124
onlinelibrary.wiley.com
71 Ga NMR spectra of solutions of GaCl 3 and Me 3 Ga, and of binary mixtures of GaCl 3 Me 3 Ga, in n-heptane have been recorded. The resonance signals for both Me 3 Ga and …
Number of citations: 21
www.sciencedirect.com
… cyclotrisilazane and alkylamine-gallium trichloride in eq 4 is not known. However, the pathway … to give the N-alkylated hexamethylcyclotrisilazane and alkylamine-gallium trichloride. …
Number of citations: 23
pubs.acs.org
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